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Compound of Interest

Compound Name: Albac

Cat. No.: B3428439 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of Albac (Zinc Bacitracin) during

various feed processing conditions. Below you will find frequently asked questions,

troubleshooting guides, experimental protocols, and data summaries to assist in your research

and development efforts.

Frequently Asked Questions (FAQs)
Q1: What is Albac and why is its stability during feed processing a concern?

Albac is a feed additive containing zinc bacitracin, a polypeptide antibiotic used to promote

growth and improve feed efficiency in livestock.[1][2][3] The stability of Albac is crucial because

the high temperatures, moisture, and pressure involved in feed manufacturing processes like

pelleting and extrusion can potentially degrade the active bacitracin molecule, reducing its

efficacy.

Q2: How stable is Albac (Zinc Bacitracin) under normal storage conditions?

In its dry, premix form, Albac is quite stable.[4][5] It is recommended to store Zinc Bacitracin in

a cool, dry place, away from sunlight and heat, in tightly closed containers to avoid exposure to

air and moisture.[6] The expiration period for Albac is typically 36 months from the date of

manufacture.[1]

Q3: What are the primary factors in feed processing that can lead to the degradation of Albac?
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The primary factors that can affect the stability of Albac during feed processing are:

Temperature: High temperatures are a major factor in the degradation of many feed

additives. While zinc bacitracin is relatively heat-stable, extreme temperatures can lead to a

loss of potency.[5][7]

Moisture: High moisture content, especially in combination with high temperatures, can

accelerate the degradation of bacitracin. Aqueous solutions of bacitracin are known to be

less stable than the dry form.[5]

pH: Bacitracin is most stable in a pH range of 5 to 7.[5] It becomes inactivated in alkaline

solutions with a pH of 9 or higher.[8]

Interactions with other ingredients: Certain minerals, such as high concentrations of copper

or iron, can interfere with bacitracin's stability.[2][8] Some pellet-binding agents have also

been a concern, although studies on bacitracin methylene disalicylate (a similar salt) showed

no negative impact from lignin sulfonate binders.[9][10]

Q4: Is Albac stable during the pelleting process?

Yes, Albac is designed to be stable under normal pelleting conditions.[1][3] Studies have

shown that diets containing bacitracin can be steam-pelleted at temperatures between 65°C

and 70°C without significant loss of activity.[11] However, extreme pelleting conditions with very

high temperatures (e.g., above 80°C) could lead to degradation.[5][7]
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Issue Potential Cause Troubleshooting Steps

Low recovery of Albac activity

in post-pelleting feed analysis.

Excessive Processing

Temperature: The pelleting or

extrusion temperature may be

too high.

1. Verify the maximum

temperature reached during

feed processing. 2. If

temperatures exceed 80°C,

consider reducing the

conditioning temperature or die

friction. 3. Compare the activity

of Albac in mash feed versus

pelleted feed to quantify the

loss during processing.

High Moisture Content:

Excessive moisture during

conditioning can increase

degradation.

1. Measure the moisture

content of the feed mash

before and after conditioning.

2. Ensure moisture levels are

within the recommended range

for both the feed formulation

and Albac stability.

Incorrect Feed pH: The pH of

the feed formulation may be

too high (alkaline).

1. Measure the pH of the feed

mixture. 2. If the pH is above 7,

investigate the ingredients that

may be contributing to the

alkalinity and consider

adjustments.

Inconsistent Albac activity

across different feed batches.

Uneven Mixing: The Albac

premix may not be uniformly

distributed in the feed.

1. Review the mixing

procedure and ensure

adequate mixing time. 2.

Follow the recommended

mixing directions, which may

involve creating an

intermediate premix.[1]

Interaction with Other

Ingredients: Certain

ingredients in a specific batch

1. Review the feed formulation

for antagonists like high levels

of copper.[2][8] 2. Be aware of

potential interactions with
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may be interacting with the

Albac.

certain types of pellet-binding

agents, although some have

been shown to be non-

problematic.[9][10]

Reduced animal performance

despite the inclusion of Albac.

Degradation During Storage:

The finished feed may have

been stored improperly.

1. Review the storage

conditions of the feed

(temperature, humidity). 2.

Ensure a "first-in, first-out"

inventory system to prevent

prolonged storage.

Analytical Method Interference:

The method used to assay

bacitracin activity may be

affected by other feed

ingredients.

1. Use a validated analytical

method for determining

bacitracin in animal feeds,

such as HPLC or

microbiological assays.[12] 2.

Be aware that high copper

levels can interfere with some

assay methods.[2]

Quantitative Data on Albac (Bacitracin) Stability
The following table summarizes available data on the stability of bacitracin under various

conditions.
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Form Condition Duration Result

Dry Bacitracin 37°C Not specified Quite stable[5]

Dry Bacitracin 56°C - 80°C Not specified

Definite

decomposition

observed[5]

Aqueous Solution (pH

5-7)
5°C Several months Stable[5]

Aqueous Solution (pH

5-7)
Room Temperature 1 week

~50% decrease in

antimicrobial

activity[5]

Aqueous Solution (pH

>9)
Not specified Not specified

Rapidly inactivated[5]

[8]

Bacitracin Methylene

Disalicylate in Pelleted

Feed

25°C (ambient) 13 weeks
Stable, no significant

loss of activity[9][10]

Bacitracin Methylene

Disalicylate in Pelleted

Feed

37°C 4 weeks
Stable, no significant

loss of activity[9][10]

Bacitracin in Feed

(Steam-Pelleted)
65°C - 70°C During processing

Implied stability, used

in study diets[11]

Experimental Protocols
Protocol: Assessing the Stability of Albac During Feed
Pelleting
1. Objective: To quantify the degradation of Albac (Zinc Bacitracin) as a result of the feed

pelleting process.

2. Materials:

Basal feed mash (formulated without Albac)
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Albac premix

Mixer

Pellet mill with temperature and moisture controls

Sample bags

High-Performance Liquid Chromatography (HPLC) system or microbiological assay

equipment for bacitracin analysis.

3. Methodology:

Sample Preparation:

Prepare a homogenous batch of feed mash.
Divide the mash into two sub-batches.
To one sub-batch, add the Albac premix at the desired concentration and mix thoroughly.
This will be the medicated feed. The other sub-batch will remain as the control.
From the medicated batch, take multiple samples of the unpelleted mash. This is your
"before processing" sample.

Pelleting Process:

Set the pellet mill to the desired conditioning temperature and steam (moisture) level. It is
recommended to test at a range of temperatures (e.g., 65°C, 75°C, 85°C).
Run the control (non-medicated) mash through the pellet mill first to clean the system.
Run the medicated mash through the pellet mill.
Collect multiple samples of the pelleted feed immediately after they exit the die and have
cooled. This is your "after processing" sample.

Analysis:

Analyze the "before" and "after" samples for bacitracin activity using a validated method
(e.g., HPLC).
Ensure the analytical method accounts for potential matrix effects from the feed.

Calculation:
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Calculate the average bacitracin concentration in the "before" and "after" samples.
Determine the percentage of Albac recovery using the following formula: Recovery (%) =
(Average concentration in pelleted feed / Average concentration in mash feed) x 100

4. Data Interpretation: A recovery rate close to 100% indicates high stability under the tested

conditions. A significant drop in recovery indicates degradation.

Visualizations
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Issue Resolved

Moisture Too High?
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Review Mixing Protocol
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Uneven Mixing?
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Yes

Analyze Feed Formulation

No

Antagonists Present (e.g., high Copper)?

Action: Reformulate or Use Chelating Agent

Yes

No
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Caption: Workflow for troubleshooting low Albac activity.
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Caption: Experimental workflow for Albac stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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